7-chloro-2-(chloromethyl)-1-methyl-1H-benzo[d]imidazole

• Molecular Formula: C9H8Cl2N2
• Molecular Weight: 215.08 g/mol
• IUPAC Name: 7-chloro-2-(chloromethyl)-1-methylbenzimidazole
• InChI: InChI=1S/C9H8Cl2N2/c1-13-8(5-10)12-7-4-2-3-6(11)9(7)13/h2-4H,5H2,1H3
• InChI Key: CBJBOQKCRNXQJI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC2=C1C(=CC=C2)Cl)CCl

Description

7-chloro-2-(chloromethyl)-1-methyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C9H8Cl2N2 and its molecular weight is 215.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloro-N1-methylbenzene-1,2-diamine (800 mg, 5 mmol) and 2-chloroacetic acid (700 mg, 8 mmol) were dissolved in HCl 2N (5.7 mL). The resulting solution was heated at 90° C. for 18 h. The aqueous layer was neutralized by 3N NaOH. After extraction with EtOAc (3*10 mL), the organic layer was washed with water (10 mL), brine (10 mL) and dried over Na2SO4. The solvent was removed under reduced pressure and the resulting crude product was purified over silicagel chromatography (prepacked 25 g silicagel column, Cyclohexane/AcOEt: 70/30 as eluent) to afford 478 mg of 7-chloro-2-(chloromethyl)-1-methyl-1H-benzo[d]imidazole (Yield: 40%) as a pink solid